Cas no 1694179-08-2 (7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1694179-08-2
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5917519
• PubChem ID: 136709238
• Update Time: 2025-10-21

7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• EN300-1119183
• 1694179-08-2
• 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C10H17N3O2/c1-7-6-9-11-5-4-8(13(9)12-7)10(14-2)15-3/h6,8,10-11H,4-5H2,1-3H3
• InChI Key： QVPUBISKIAWWFN-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCNC2=CC(C)=NN12)OC

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.3Ų

Additional information on 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Introduction to 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-apyrimidine] (CAS No. 1694179-08-2)

7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-apyrimidine], identified by its Chemical Abstracts Service (CAS) number 1694179-08-2, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrazolo[1,5-apyrimidine] scaffold, a class of molecules known for their broad spectrum of biological activities and potential therapeutic applications.

The structural framework of 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-apyrimidine] incorporates a fused bicyclic system consisting of a pyrazole ring connected to an apyrimidine moiety. This configuration allows for diverse interactions with biological targets, making it a promising candidate for further investigation in drug discovery. The presence of substituents such as dimethoxymethyl and methyl groups at specific positions enhances its chemical reactivity and functionalization potential, enabling the synthesis of derivatives with tailored biological properties.

In recent years, the exploration of pyrazolo[1,5-apyrimidine] derivatives has been extensively studied for their role in modulating various cellular processes. Notably, this class of compounds has shown promise in inhibiting kinases and other enzymes involved in cancer progression. The 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-apyrimidine] structure has been investigated for its potential to interfere with signaling pathways that are critical in tumor growth and metastasis. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain tyrosine kinases, which are often overexpressed in cancer cells.

One of the key advantages of 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-apyrimidine] is its synthetic accessibility. The pyrazolo[1,5-apyrimidine] scaffold can be readily modified through various chemical transformations, allowing researchers to explore a wide range of analogs with different pharmacological profiles. This flexibility is particularly valuable in medicinal chemistry where structural optimization is crucial for improving drug efficacy and reducing side effects.

The pharmacological activity of 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-apyrimidine] has been further examined in vitro and in vivo models. Studies have demonstrated its ability to interact with biological targets such as protein kinases and transcription factors. These interactions may lead to modulation of cellular processes involved in inflammation and immune response. Additionally, the compound has shown potential in preclinical models for its ability to induce apoptosis in cancer cells while sparing healthy cells.

The dimethoxymethyl group at the 7-position of the pyrazolo[1,5-apyrimidine] ring plays a crucial role in determining the compound's pharmacokinetic properties. This substituent can influence solubility, metabolic stability, and binding affinity to biological targets. By optimizing this moiety through structural modifications, researchers can enhance the compound's bioavailability and therapeutic index. Recent advancements in computational chemistry have enabled the prediction of binding affinities and ADME (Absorption Distribution Metabolism Excretion) properties of 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-apyrimidine] derivatives before experimental validation.

Another area of interest is the use of 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-apyrimidine] as a scaffold for developing novel antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new drugs with alternative mechanisms of action. Pyrazolo[1,5-apyrimidine] derivatives have been reported to exhibit activity against Gram-positive and Gram-negative bacteria by inhibiting essential bacterial enzymes or disrupting cell wall synthesis.

The synthesis of 7-(dimethoxymethyl)-2-methyl-4H，pyrazolo[1，pyridine involves multi-step organic reactions that require careful selection of reagents and reaction conditions。 A common synthetic route includes condensation reactions between appropriately substituted pyrazole and amidine derivatives， followed by functional group modifications such as methylation or alkylation。 The use of protecting groups is often necessary to prevent unwanted side reactions during synthesis。

The development of new synthetic methodologies has significantly improved the efficiency and scalability of producing pyrazolopyridine derivatives like CAS No 1694179。 For instance， transition-metal-catalyzed cross-coupling reactions have enabled direct functionalization at multiple positions on the heterocyclic ring， reducing the number of synthetic steps required。 These advances have not only facilitated structural diversification but also allowed for rapid screening of large libraries。

In conclusion，CAS No 1694179 represents an important compound in medicinal chemistry with potential applications across multiple therapeutic areas。 Its unique structural features make it a versatile scaffold for drug discovery， while recent studies highlight its promising biological activities。 As research continues to uncover new mechanisms underlying diseases， compounds like these will play an increasingly critical role in developing next-generation therapeutics。